2-Valeryl-17β-estradiol 17-Valerate
2-Valeryl-17β-estradiol 17-Valerate
Brand Name:
Vulcanchem
CAS No.:
1421283-56-8
VCID:
VC0137922
InChI:
InChI=1S/C28H40O4/c1-4-6-8-24(29)22-17-21-18(16-25(22)30)10-11-20-19(21)14-15-28(3)23(20)12-13-26(28)32-27(31)9-7-5-2/h16-17,19-20,23,26,30H,4-15H2,1-3H3/t19-,20+,23-,26+,28-/m0/s1
SMILES:
CCCCC(=O)C1=C(C=C2CCC3C(C2=C1)CCC4(C3CCC4OC(=O)CCCC)C)O
Molecular Formula:
C28H40O4
Molecular Weight:
440.624
2-Valeryl-17β-estradiol 17-Valerate
CAS No.: 1421283-56-8
Reference Standards
VCID: VC0137922
Molecular Formula: C28H40O4
Molecular Weight: 440.624
| CAS No. | 1421283-56-8 |
|---|---|
| Product Name | 2-Valeryl-17β-estradiol 17-Valerate |
| Molecular Formula | C28H40O4 |
| Molecular Weight | 440.624 |
| IUPAC Name | [(8R,9S,13S,14S,17R)-3-hydroxy-13-methyl-2-pentanoyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate |
| Standard InChI | InChI=1S/C28H40O4/c1-4-6-8-24(29)22-17-21-18(16-25(22)30)10-11-20-19(21)14-15-28(3)23(20)12-13-26(28)32-27(31)9-7-5-2/h16-17,19-20,23,26,30H,4-15H2,1-3H3/t19-,20+,23-,26+,28-/m0/s1 |
| Standard InChIKey | RHEHQVRHZNOVQO-JGUUJACASA-N |
| SMILES | CCCCC(=O)C1=C(C=C2CCC3C(C2=C1)CCC4(C3CCC4OC(=O)CCCC)C)O |
| Synonyms | (17β)-2-Valerylestra-1,3,5(10)-triene-1,17-diol 17-Pentanoate; 2-Valerylestradiol Valerate; |
| PubChem Compound | 145714444 |
| Last Modified | Nov 11 2021 |
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